molecular formula Na3O40P1W12 B078817 Sodium phosphotungstate CAS No. 12026-98-1

Sodium phosphotungstate

Cat. No.: B078817
CAS No.: 12026-98-1
M. Wt: 2946 g/mol
InChI Key: JBCCVVLECRSHNJ-UHFFFAOYSA-K
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Description

It is commonly used as a negative stain in electron microscopy due to its electron-dense properties, which make it ideal for visualizing biological specimens . This compound is also utilized in various industrial and scientific applications due to its unique chemical properties.

Safety and Hazards

Sodium phosphotungstate is moderately toxic by ingestion . It is classified as Acute toxicity, Oral (Category 4), H302; Skin irritation (Category 2), H315; Eye irritation (Category 2), H319; Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335 .

Future Directions

Sodium phosphotungstate and similar compounds have many practical applications in materials, nanotechnology, catalysis, electrochromic/photochromic systems, and sensors . Future research directions and challenges for this compound are anticipated to deliver higher energy and demonstrate greater multifunctionalities for more breakthrough technology applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium phosphotungstate can be synthesized by reacting sodium tungstate dihydrate (Na2WO4·2H2O) with phosphoric acid (H3PO4) in the presence of hydrochloric acid (HCl). The reaction typically involves dissolving sodium tungstate in water, followed by the addition of phosphoric acid and hydrochloric acid to the solution. The mixture is then heated to promote the formation of this compound, which precipitates out of the solution .

Industrial Production Methods: In industrial settings, the production of this compound involves similar chemical reactions but on a larger scale. The reactants are mixed in large reactors, and the resulting product is filtered, washed, and dried to obtain the final compound. The purity of the product is ensured through various purification steps, including recrystallization and filtration .

Chemical Reactions Analysis

Types of Reactions: Sodium phosphotungstate undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

The mechanism by which sodium phosphotungstate exerts its effects is primarily through its electron-dense properties. In electron microscopy, it binds to biological specimens, providing contrast by scattering electrons. This allows for the detailed visualization of cellular structures and viruses. Additionally, its catalytic properties in chemical reactions are attributed to the presence of tungsten atoms, which facilitate various redox reactions .

Comparison with Similar Compounds

Uniqueness: Sodium phosphotungstate is unique due to its specific ionic composition, which imparts distinct solubility and reactivity properties compared to its analogs. Its ability to act as a negative stain in electron microscopy and its catalytic properties in organic reactions make it a versatile compound in both scientific research and industrial applications .

Properties

IUPAC Name

trisodium;trioxotungsten;phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3Na.H3O4P.36O.12W/c;;;1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;(H3,1,2,3,4);;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q3*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/p-3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBCCVVLECRSHNJ-UHFFFAOYSA-K
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-]P(=O)([O-])[O-].O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.[Na+].[Na+].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Na3O40PW12
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

2946.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

White solid; Soluble in water; [Merck Index] White crystalline solid; [Sigma-Aldrich MSDS]
Record name Sodium phosphotungstate
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CAS No.

12026-98-1
Record name Sodium phosphotungstate
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Record name Trisodium 12-wolframophosphate
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Record name SODIUM PHOSPHOTUNGSTATE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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